(6S,7R)-6,7-Dihydro-7-methyl-5H-cyclopenta[c]pyridin-6-ol
(6S,7R)-6,7-Dihydro-7-methyl-5H-cyclopenta[c]pyridin-6-ol
Venoterpine, also known as alkaloid RW47 or gentialutine, belongs to the class of organic compounds known as pyridines and derivatives. Pyridines and derivatives are compounds containing a pyridine ring, which is a six-member aromatic heterocycle which consists of one nitrogen atom and five carbon atoms. Venoterpine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, venoterpine is primarily located in the cytoplasm. Outside of the human body, venoterpine can be found in alcoholic beverages, herbs and spices, and root vegetables. This makes venoterpine a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
17948-42-4
VCID:
VC0170678
InChI:
InChI=1S/C9H11NO/c1-6-8-5-10-3-2-7(8)4-9(6)11/h2-3,5-6,9,11H,4H2,1H3
SMILES:
CC1C(CC2=C1C=NC=C2)O
Molecular Formula:
C9H11NO
Molecular Weight:
149.19 g/mol
(6S,7R)-6,7-Dihydro-7-methyl-5H-cyclopenta[c]pyridin-6-ol
CAS No.: 17948-42-4
Main Products
VCID: VC0170678
Molecular Formula: C9H11NO
Molecular Weight: 149.19 g/mol
CAS No. | 17948-42-4 |
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Product Name | (6S,7R)-6,7-Dihydro-7-methyl-5H-cyclopenta[c]pyridin-6-ol |
Molecular Formula | C9H11NO |
Molecular Weight | 149.19 g/mol |
IUPAC Name | 7-methyl-6,7-dihydro-5H-cyclopenta[c]pyridin-6-ol |
Standard InChI | InChI=1S/C9H11NO/c1-6-8-5-10-3-2-7(8)4-9(6)11/h2-3,5-6,9,11H,4H2,1H3 |
Standard InChIKey | IOIGOIPHPUCFOB-IMTBSYHQSA-N |
SMILES | CC1C(CC2=C1C=NC=C2)O |
Canonical SMILES | CC1C(CC2=C1C=NC=C2)O |
Appearance | Cryst. |
Melting Point | 130-132°C |
Physical Description | Solid |
Description | Venoterpine, also known as alkaloid RW47 or gentialutine, belongs to the class of organic compounds known as pyridines and derivatives. Pyridines and derivatives are compounds containing a pyridine ring, which is a six-member aromatic heterocycle which consists of one nitrogen atom and five carbon atoms. Venoterpine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, venoterpine is primarily located in the cytoplasm. Outside of the human body, venoterpine can be found in alcoholic beverages, herbs and spices, and root vegetables. This makes venoterpine a potential biomarker for the consumption of these food products. |
PubChem Compound | 5315179 |
Last Modified | Nov 11 2021 |
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